Cas no 1385283-51-1 (N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide
• CAS No: 1385283-51-1
• MF: C₁₇H₂₉N₃O₂
• MW: 307.431064367294
• CID: 6563981
• PubChem ID: 72002660
• Update Time: 2025-11-01

N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016936376
• Z1254188835
• N-(1-CYANO-1-CYCLOPROPYLETHYL)-2-[(2-CYCLOHEXYL-1-HYDROXYPROPAN-2-YL)AMINO]ACETAMIDE
• EN300-26683262
• 1385283-51-1
• N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide

• Inchi： 1S/C17H29N3O2/c1-16(11-18,14-8-9-14)20-15(22)10-19-17(2,12-21)13-6-4-3-5-7-13/h13-14,19,21H,3-10,12H2,1-2H3,(H,20,22)
• InChI Key： ZWJKMXJNEJDHDD-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CCCCC1)NCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 307.22597718g/mol
• Monoisotopic Mass: 307.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide

N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide: A Comprehensive Overview

The compound with CAS No. 1385283-51-1, known as N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising chemical properties. Recent studies have highlighted its role in drug discovery, material science, and advanced chemical synthesis.

N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide is characterized by its intricate molecular architecture, which includes a cyclopropyl group, a cyano substituent, and a hydroxyl-containing cyclohexane moiety. These structural elements contribute to its stability, reactivity, and selectivity in chemical reactions. The molecule's ability to form hydrogen bonds and participate in various stereochemical interactions makes it a valuable component in the development of bioactive compounds.

Recent research has focused on the synthesis and characterization of N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide. Scientists have explored novel synthetic pathways to enhance the efficiency of its production while maintaining its purity and structural integrity. For instance, advancements in catalytic methods and the use of green chemistry principles have been reported in several high-profile journals.

The compound's applications are diverse. In the pharmaceutical industry, it has been investigated as a potential lead compound for developing drugs targeting specific biological pathways. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied. Preclinical studies suggest that it may have therapeutic potential in treating conditions such as neurodegenerative diseases and inflammatory disorders.

In material science, N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide has been utilized as a building block for constructing advanced polymers and nanoparticles. Its unique physical properties, including high thermal stability and mechanical strength, make it suitable for applications in nanotechnology and advanced materials.

Moreover, the compound's role in chemical synthesis has been explored in recent studies. Researchers have demonstrated its utility as an intermediate in the synthesis of more complex molecules with enhanced functionalities. Its ability to undergo various types of reactions, such as nucleophilic substitution and condensation reactions, has made it a versatile tool in organic chemistry.

Despite its promising potential, further research is needed to fully unlock the capabilities of N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide. Ongoing studies aim to optimize its synthesis, improve its bioavailability, and explore its efficacy in various therapeutic contexts. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the commercialization of this compound.

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-2-[(2-cyclohexyl-1-hydroxypropan-2-YL)amino]acetamide (CAS No. 1385283